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Compound of Interest

Compound Name: MitoBloCK-10

Cat. No.: B12442841

Get Quote

Status: Active Agent: Senior Application Scientist, Mitochondrial Import Division Ticket:

"MitoBloCK-10 is not inhibiting protein import in my assay."

Executive Summary: The "False Negative" Trap
MitoBloCK-10 (MB-10) is a highly specific small molecule inhibitor, but it is not a universal

import blocker. Unlike uncouplers (e.g., CCCP) that collapse the membrane potential (

) and stop all electrophoretic import, MB-10 targets a specific mechanical component: TIMM44
of the PAM (Presequence Translocase-Associated Motor) complex.

If MB-10 is failing in your hands, it is almost certainly due to one of three root causes:

Wrong Substrate: You are importing a protein that bypasses the PAM complex.

Serum Sequestration: Albumin in your culture media is binding the drug (Cell-based assays).

Solubility Crash: The compound precipitated upon addition to the aqueous buffer (In vitro

assays).

Diagnostic Logic: The Troubleshooting Flowchart
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Before altering your protocol, trace your experimental design through this logic tree to identify

the failure point.

ISSUE: MB-10 not inhibiting import

Q1: Which pathway does
your precursor use?

Carrier Pathway
(e.g., AAC, ANT, GC1)

Internal Signal

Presequence Pathway
(e.g., Su9-DHFR, Hsp60)

N-term Signal

EXPECTED FAILURE
MB-10 does not inhibit TIM22.

Switch to MitoBloCK-1.
Q2: Experimental System?

In Cellulo
(Cultured Cells)

In Organello
(Isolated Mitochondria)

Is Serum (FBS/FCS)
present during treatment?

Did you check for
precipitation?

SEQUESTRATION RISK
Serum binds MB-10.

Perform serum-starvation pulse.

Yes

SOLUBILITY CRASH
MB-10 is hydrophobic.

Use SBE-β-CD or slow addition.

Cloudy Buffer

Click to download full resolution via product page

Figure 1: Diagnostic logic tree for isolating MitoBloCK-10 failure modes.
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Deep Dive: The Mechanism (Why Substrate Matters)
MB-10 binds to the C-terminal domain of TIMM44.[1][2][3][4] This protein acts as the anchor,

tethering the mitochondrial Hsp70 (mtHsp70) motor to the TIM23 channel.

The MB-10 Effect: It prevents TIMM44 from recruiting Hsp70.[1][2][5] Without Hsp70, the

"pulling" force required to unfold and drag matrix proteins is lost.

The Blind Spot: Hydrophobic carrier proteins (like the ADP/ATP carrier) use the TIM22

complex. They rely on membrane potential (

) for insertion, not the PAM complex/ATP motor. MB-10 will not inhibit their import.[6]

Pathway Comparison

Feature
TIM23 Pathway (MB-10
Sensitive)

TIM22 Pathway (MB-10
Resistant)

Typical Substrates
Matrix proteins (Hsp60, Cox4),

Fusion proteins (Su9-DHFR)

Carrier proteins (AAC, ANT,

PiC), Tim22, Tim23

Signal Sequence
Cleavable N-terminal

Presequence

Internal Targeting Signals

(Non-cleavable)

Energy Source + ATP (PAM Complex) only

MB-10 Target TIMM44 (Essential) None (TIMM44 is not involved)

Technical Guide: Chemical Handling & Solubility
MB-10 is highly hydrophobic. A common user error is "crashing" the drug out of solution when

adding it to aqueous import buffer.

Solubility Specs
MW: 293.3 Da[7]

Solubility: Soluble in DMSO (~10 mg/mL).[7][8] Poorly soluble in water.

Storage: Store dry at -20°C. DMSO stocks are stable at -80°C for 6 months.
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The "Cloudy Buffer" Phenomenon
If you pipette 1 µL of 100 mM MB-10 stock directly into 100 µL of cold mitochondrial buffer, it

may precipitate immediately (visible as a faint cloudiness).

Solution: Dilute the stock into an intermediate concentration (e.g., 10x working conc) in buffer

while vortexing, or ensure the mitochondria are already in the buffer and add the drug slowly

while gently mixing.

The Serum Trap (Cell Culture)
In in vivo experiments, Fetal Bovine Serum (FBS) acts as a "sink" for small hydrophobic

molecules.

Observation: 50 µM MB-10 kills cells in serum-free media but has no effect in 10% FBS.

Protocol Adjustment: Perform a "Pulse Treatment." Wash cells with PBS, add media

containing MB-10 without serum for 2-4 hours to inhibit import, then analyze. If long-term

treatment is needed, you must significantly increase the concentration (up to 80-100 µM),

though this increases off-target toxicity risks.

Validated Protocol: MB-10 In Organello Import Assay
Use this protocol to validate MB-10 activity. This assay uses Su9-DHFR (a classic TIM23

substrate) and isolated mitochondria (yeast or mammalian).

Reagents
Import Buffer: 250 mM Sucrose, 10 mM MOPS-KOH (pH 7.2), 80 mM KCl, 5 mM MgCl₂, 3%

BSA (Fatty acid free - Note: Keep BSA low, 3% is max, 1% preferred to avoid drug binding).

Energy Mix: 2 mM ATP, 2 mM NADH (or Succinate).

MitoBloCK-10 Stock: 10 mM or 50 mM in DMSO.

Radiolabeled Precursor: [³⁵S]-Su9-DHFR (Translation lysate).

Step-by-Step Workflow
Pre-Incubation (CRITICAL STEP):
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Dilute mitochondria to 0.5 mg/mL in Import Buffer.

Add MB-10 to a final concentration of 50 µM.

Include a DMSO Control (solvent only) and a CCCP Control (positive control for total

block).

Incubate mitochondria with MB-10 for 15 minutes on ice.

Why? You must saturate the TIMM44 binding pockets before the precursor enters the

channel.

Import Reaction:

Add Energy Mix (ATP/NADH) to the mitochondria.

Transfer samples to 25°C (yeast) or 37°C (mammalian).

Add [³⁵S]-Su9-DHFR lysate (1-2% v/v).

Incubate for 15–30 minutes. (Do not run too long; MB-10 slows the motor. Given enough

time, some protein may eventually slip through).

Termination & Cleanup:

Transfer aliquots to tubes containing cold Import Buffer + 1 µM Valinomycin (or CCCP) to

stop import.

Proteinase K (PK) Treatment: Add PK (50 µg/mL) and incubate on ice for 10 mins. This

digests non-imported precursor stuck on the surface.

PK Stop: Add PMSF (1 mM).

Analysis:

Spin down mitochondria, resuspend in SDS-PAGE loading dye.

Run SDS-PAGE.[9] Dry gel. Expose to phosphor screen.
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Expected Results
DMSO Control: Strong "Mature" band (processed, smaller size) protected from PK.

CCCP Control: No Mature band. Only "Precursor" band (if PK wasn't added), or nothing (if

PK was added).

MB-10 (50 µM): Significant reduction (>70%) of the Mature band compared to DMSO. You

may see an accumulation of the Precursor form if PK is omitted.

Mechanism of Action Diagram
This diagram illustrates exactly where MB-10 intervenes in the import process.
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Figure 2: MB-10 binds the C-terminus of TIMM44, preventing the recruitment of mtHsp70. This

stalls the precursor in the TIM23 channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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